Cas no 5847-89-2 (4-Fluoro-1H-benzimidazole)

4-Fluoro-1H-benzimidazole structure
4-Fluoro-1H-benzimidazole structure
Product Name:4-Fluoro-1H-benzimidazole
CAS No:5847-89-2
MF:C7H5FN2
MW:136.126404523849
MDL:MFCD08729272
CID:369540
PubChem ID:345376
Update Time:2025-04-19

4-Fluoro-1H-benzimidazole Chemical and Physical Properties

Names and Identifiers

    • 1H-BENZIMIDAZOLE, 4-FLUORO-
    • 1H-Benzimidazole,7-fluoro-
    • 4-Fluoro-1H-benzimidazole
    • 4-FLUOROBENZIMIDAZOLE
    • 1H-Benzimidazole,7-fluoro
    • 4-Fluor-benzimidazol
    • 4-Fluoro-1H-benzo[d]imidazole
    • FT-0760729
    • 4-Fluoro-1H-benzimidazole, AldrichCPR
    • Z1203731926
    • NSC-402991
    • NSC402991
    • CS-0036817
    • 7-fluoro-1H-benzo[d]imidazole
    • SCHEMBL2884811
    • DTXSID20323081
    • W16779
    • MFCD08729272
    • EN300-197265
    • 5847-89-2
    • AKOS006349674
    • 1H-BENZIMIDAZOLE,4-FLUORO-
    • 4-fluoro-1H-1,3-benzodiazole
    • PS-9104
    • DB-072485
    • benzimidazole, 4(7)-fluoro-
    • MDL: MFCD08729272
    • Inchi: 1S/C7H5FN2/c8-5-2-1-3-6-7(5)10-4-9-6/h1-4H,(H,9,10)
    • InChI Key: QUQMWOHZXVXIBI-UHFFFAOYSA-N
    • SMILES: FC1=CC=CC2=C1N=CN2

Computed Properties

  • Exact Mass: 136.04400
  • Monoisotopic Mass: 136.044
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 129
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 28.7A^2
  • XLogP3: 1.6

Experimental Properties

  • Density: 1.37
  • Boiling Point: 363.8°Cat760mmHg
  • Flash Point: 173.8°C
  • Refractive Index: 1.71
  • PSA: 28.68000
  • LogP: 1.70200

4-Fluoro-1H-benzimidazole Security Information

  • Hazard Statement: Irritant
  • Hazard Category Code: 41
  • Safety Instruction: 26-39
  • Hazardous Material Identification: Xi

4-Fluoro-1H-benzimidazole Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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